2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid

• Molecular Formula: C15H23NO3SSi
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 2-formamido-4-[(2-trimethylsilylphenyl)methylsulfanyl]butanoic acid
• InChI: InChI=1S/C15H23NO3SSi/c1-21(2,3)14-7-5-4-6-12(14)10-20-9-8-13(15(18)19)16-11-17/h4-7,11,13H,8-10H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key: IPVCMUUWZKLYGQ-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C1=CC=CC=C1CSCCC(C(=O)O)NC=O

Description

2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid is a sulfur-containing organic compound characterized by a unique structural framework. Its structure includes:

• A butanoic acid backbone with a formamido group (-NHCHO) at the C2 position.
• A thioether linkage (-S-) at the C4 position, connecting to a 2-(trimethylsilyl)benzyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid typically involves multi-step organic reactions. One common approach is the formation of the butanoic acid backbone followed by the introduction of the formamido and benzylthio groups. The trimethylsilyl group is often introduced as a protecting group to prevent unwanted reactions during the synthesis process.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale organic synthesis techniques, including the use of automated reactors and continuous flow systems to ensure high yield and purity. The specific conditions, such as temperature, pressure, and choice of solvents, are optimized to achieve efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen-containing groups or reduce double bonds.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent choice, and reaction time are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or alkanes. Substitution reactions can introduce a wide range of functional groups, depending on the nucleophile used.

Scientific Research Applications

2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Studied for its potential interactions with biological molecules and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Formamido-4-((2-(trimethylsilyl)benzyl)thio)butanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Silyl Modifications

Compound A: Hexa-TMS Butanoic acid, 2,4-bis[(trimethylsilyl)oxy]-, trimethylsilyl ester (from )

• Key Features :
  • Multiple TMS groups at C2 and C4 positions.
  • Esterified carboxylic acid.
• Relevance : Identified as a toxic metabolite in chronic kidney disease (CKD) patients, with reduced concentrations correlating with mortality .
• Contrast : Unlike the target compound, Compound A lacks a thioether group and formamido substitution. Its toxicity is linked to silyl ester hydrolysis, releasing reactive intermediates .

Compound B : 2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid (from )

• Key Features :
  • Benzoic acid backbone with a thiazole ring at C2.
  • Methyl substitution on the thiazole.
• Relevance : Used in pharmaceutical research (e.g., kinase inhibitors). Melting point: 139.5–140°C; purity ≥97% .
• Contrast : The thiazole ring confers aromaticity and hydrogen-bonding capacity, differing from the target compound’s aliphatic thioether and TMS-benzyl group.

Functional Group Analysis

Feature	Target Compound	Compound A	Compound B
Backbone	Butanoic acid	Butanoic acid (modified)	Benzoic acid
C2 Substituent	Formamido (-NHCHO)	TMS-ester	Thiazole ring
C4 Substituent	(2-TMS-benzyl)thio	TMS-ester	N/A
Sulfur Motif	Thioether (-S-)	None	Thiazole (-S- in heterocycle)
Lipophilicity	High (TMS group)	Very high (multiple TMS)	Moderate (thiazole)
Reported Toxicity	Not studied	High (linked to CKD mortality)	Not reported

Metabolic and Toxicological Insights

• TMS Groups: Both the target compound and Compound A contain TMS moieties, which may increase metabolic stability but also generate toxic byproducts (e.g., silanols) upon hydrolysis .
• Thioether vs. Thioethers are prone to oxidation (e.g., sulfoxide formation), while thiazoles participate in π-stacking interactions .